N-(furan-3-ylmethyl)-3-(4-methoxyphenyl)-N-(2-(thiophen-2-yl)ethyl)propanamide

• IUPAC Name: N-(furan-3-ylmethyl)-3-(4-methoxyphenyl)-N-(2-thiophen-2-ylethyl)propanamide
• InChI: InChI=1S/C21H23NO3S/c1-24-19-7-4-17(5-8-19)6-9-21(23)22(15-18-11-13-25-16-18)12-10-20-3-2-14-26-20/h2-5,7-8,11,13-14,16H,6,9-10,12,15H2,1H3
• InChI Key: RUMJCXHVDOPUAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C21H23NO3S
• Molecular Weight: 369.5 g/mol

Description

N-(furan-3-ylmethyl)-3-(4-methoxyphenyl)-N-(2-(thiophen-2-yl)ethyl)propanamide, also known as Fmoc-Lys(Fur-OMe)-OH, is a chemical compound that belongs to the class of protease inhibitors. It has been widely used in scientific research for its potential applications in the development of new drugs and therapies.

Scientific Research Applications

Antioxidant and Anticancer Activity

Research has identified novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, bearing various moieties such as semicarbazide, thiosemicarbazide, and furan, demonstrating significant antioxidant activity. Specifically, certain compounds were found to have antioxidant activity approximately 1.4 times higher than that of ascorbic acid, a well-known antioxidant. These compounds also exhibited anticancer activity, tested by MTT assay against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, with notable cytotoxicity, particularly against the U-87 cell line (Tumosienė et al., 2020).

Organic Synthesis

Several studies have focused on the organic synthesis of furan and thiophene derivatives due to their potential applications in various fields, including pharmaceuticals and materials science. For instance, research on organosilicon synthesis of isocyanates explored the synthesis of known and unknown isocyanates of the furan and thiophene series, highlighting a method involving silylation of starting amines followed by phosgenation (Lebedev et al., 2006). Another study investigated the effects of five-membered heteroaromatic linkers on the performance of phenothiazine-based dye-sensitized solar cells, finding that furan-linked derivatives showed improved solar energy-to-electricity conversion efficiency (Kim et al., 2011).

In Vitro and In Vivo Anticancer and Antiangiogenic Activity

The design and synthesis of novel 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin demonstrated significant antiproliferative activity against cancer cells. The most promising compound in this series inhibited cancer cell growth at nanomolar concentrations, bound to the colchicine site of tubulin, induced apoptosis, and showed potent vascular disrupting properties, both in vitro and in vivo (Romagnoli et al., 2015).